1-methyl-2-(5-phenyl-2-furyl)-1H-benzimidazole

• IUPAC Name: 1-methyl-2-(5-phenylfuran-2-yl)benzimidazole
• InChI: InChI=1S/C18H14N2O/c1-20-15-10-6-5-9-14(15)19-18(20)17-12-11-16(21-17)13-7-3-2-4-8-13/h2-12H,1H3
• InChI Key: GWQDXUVRSCMUCZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C3=CC=C(O3)C4=CC=CC=C4
• Molecular Formula: C18H14N2O
• Molecular Weight: 274.3 g/mol

Description

1-methyl-2-(5-phenyl-2-furyl)-1H-benzimidazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as MBZ and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 1-methyl-2-(5-phenyl-2-furyl)-1H-benzimidazole is not fully understood. However, it has been reported to act as an inhibitor of certain enzymes and receptors. For instance, it has been found to inhibit the activity of acetylcholinesterase, which is responsible for the breakdown of acetylcholine. This inhibition leads to an increase in the levels of acetylcholine, which is beneficial in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
1-methyl-2-(5-phenyl-2-furyl)-1H-benzimidazole has been found to exhibit various biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-1β, which are involved in the pathogenesis of various diseases. The compound has also been found to inhibit the growth of cancer cells and induce apoptosis. Moreover, it has been found to improve glucose uptake and insulin sensitivity, which makes it a potential drug candidate for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-methyl-2-(5-phenyl-2-furyl)-1H-benzimidazole is its broad spectrum of activity. It has been found to exhibit anti-tumor, anti-inflammatory, and anti-microbial activities, which makes it a potential drug candidate for the treatment of various diseases. However, one of the major limitations of this compound is its poor solubility in water, which makes it difficult to administer.

Future Directions

There are several future directions for the research on 1-methyl-2-(5-phenyl-2-furyl)-1H-benzimidazole. One of the major areas of research is the development of novel synthetic methods for the compound. Moreover, the compound's potential therapeutic applications in the treatment of various diseases need to be further explored. Additionally, the compound's mechanism of action needs to be fully understood to develop more effective drugs based on this compound.
Conclusion:
In conclusion, 1-methyl-2-(5-phenyl-2-furyl)-1H-benzimidazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has been found to exhibit significant anti-tumor, anti-inflammatory, and anti-microbial activities. Moreover, it has also shown promising results in the treatment of various diseases such as Parkinson's disease, Alzheimer's disease, and diabetes. The compound's mechanism of action needs to be fully understood, and novel synthetic methods need to be developed to further explore its potential therapeutic applications.

Synthesis Methods

Several methods have been reported for the synthesis of 1-methyl-2-(5-phenyl-2-furyl)-1H-benzimidazole. One of the most commonly used methods involves the condensation of o-phenylenediamine with 5-phenyl-2-furoic acid in the presence of a dehydrating agent such as phosphorus oxychloride. The resulting intermediate is then reacted with methyl iodide to obtain 1-methyl-2-(5-phenyl-2-furyl)-1H-benzimidazole.

Scientific Research Applications

1-methyl-2-(5-phenyl-2-furyl)-1H-benzimidazole has been extensively studied for its potential therapeutic applications. It has been reported to exhibit significant anti-tumor, anti-inflammatory, and anti-microbial activities. Moreover, it has also shown promising results in the treatment of various diseases such as Parkinson's disease, Alzheimer's disease, and diabetes. The compound has been found to inhibit the activity of certain enzymes and receptors, which makes it a potential drug candidate.